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Compound of Interest

Compound Name: 2-Isopropyl-1H-imidazole sulphate

Cat. No.: B12659199

Standard Operating Procedure for Handling 2-
Isopropyl-1H-imidazole Sulphate
Introduction

This document provides a detailed standard operating procedure (SOP) for the safe handling of
2-Isopropyl-1H-imidazole sulphate. This compound is used in various research and
development applications, including as a building block in pharmaceutical synthesis.[1] Due to
its chemical nature as a sulphate salt of an imidazole derivative, it is presumed to be a
corrosive and irritating solid. This SOP is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 2-Isopropyl-1H-imidazole sulphate is not
readily available, the hazard classification is based on the properties of the parent compound,
2-Isopropyl-1H-imidazole, and the general characteristics of sulphate salts of weak bases. The
parent compound is known to cause skin and eye irritation.[2][3][4] Sulphate salts of weak
bases are typically acidic and can be corrosive. Therefore, 2-Isopropyl-1H-imidazole
sulphate should be handled as a corrosive solid that can cause severe skin burns and eye
damage.[5] Inhalation of dust may cause respiratory tract irritation.[3][4]

GHS Hazard Statements (Presumed):
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H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[4]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of the parent
compound, 2-Isopropyl-1H-imidazole. The properties of the sulphate salt may vary, particularly
in terms of solubility and melting point.

Property Value Reference
Molecular Formula CeH1oN2 [1]
Molecular Weight 110.16 g/mol [1][6]
Appearance White to off-white crystalline o
powder

Melting Point 125-134 °C [1]

Boiling Point 290.9 £ 9.0 °C (Predicted) [7]
Solubility Soluble in water. [8]

pKa ~7 (for the conjugate acid) [8]

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling 2-Isopropyl-1H-imidazole sulphate.
The following specific PPE should be worn to minimize exposure.[9][10][11][12]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/M2547_EU_6N.pdf
http://angenechemical.com/sds/1357503-23-1.pdf
https://www.chemimpex.com/products/27377
https://www.chemimpex.com/products/27377
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylimidazole
https://www.chemimpex.com/products/27377
https://www.chemimpex.com/products/27377
https://pubmed.ncbi.nlm.nih.gov/30797035/
https://en.wikipedia.org/wiki/Imidazole
https://en.wikipedia.org/wiki/Imidazole
https://www.benchchem.com/product/b12659199?utm_src=pdf-body
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://www.canadasafetytraining.com/Safety_Blog/examples-of-ppe-for-dangerous-goods-classes.aspx
https://questron.ca/top-precautions-you-must-follow-when-handling-corrosive-chemicals-in-the-lab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12659199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

PPE Type Specification

ANSI Z87.1 compliant safety goggles. A face
) shield should be worn in addition to goggles
Eye and Face Protection ] - )
when handling larger quantities or when there is

a significant risk of splashing.[9][10][13]

Chemical-resistant gloves (e.g., nitrile,
) neoprene). Gloves should be inspected for
Hand Protection
damage before use and removed properly to

avoid skin contact.[9][12]

A flame-retardant lab coat, fully buttoned. An
] acid-resistant apron should be worn over the lab
Body Protection ] o N
coat when handling significant quantities.[11]

[12]

Footwear Closed-toe shoes.[12]

Not generally required if work is conducted in a

certified chemical fume hood. If dust is
Respiratory Protection generated outside of a fume hood, a NIOSH-

approved respirator with a particulate filter is

necessary.[9]

Experimental Protocols

5.1. General Handling and Weighing

All handling of 2-Isopropyl-1H-imidazole sulphate powder should be performed in a certified
chemical fume hood to prevent inhalation of dust.[5][14][15]

o Preparation: Before handling, ensure the work area in the fume hood is clean and
uncluttered.[15] Have a spill kit readily available.

e Weighing: Use a weigh boat or a suitable container to weigh the powder. Avoid creating dust
clouds. If dust is generated, allow it to settle before proceeding.
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o Transfer: Use a spatula to transfer the solid. Do not pour the dry powder, as this can
generate dust.

» Dissolving: When preparing solutions, always add the 2-Isopropyl-1H-imidazole sulphate
solid slowly to the solvent (e.g., water) while stirring.[14] This is particularly important as the
dissolution of acid salts can be exothermic.

o Cleanup: After handling, decontaminate the work surface with a suitable cleaning agent and
wipe it down. Dispose of all contaminated materials as hazardous waste.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[4]

5.2. Storage

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

o Container: Store in a tightly sealed, properly labeled container.[16]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[16]

o Segregation: Store separately from strong bases, oxidizing agents, and reactive metals.[17]
Corrosive materials should be stored below eye level.[12][13]

5.3. Spill and Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately.

Spill Cleanup:

o Evacuate: Evacuate the immediate area of the spill.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: For small spills, use an appropriate absorbent material (e.g., sodium bicarbonate for
acidic compounds) to neutralize and contain the spill.
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o Collect: Carefully sweep up the neutralized material and place it in a labeled, sealed
container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent.
Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek
immediate medical attention.[5][17]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water for at least 15 minutes. Seek medical attention if irritation persists.[5][17]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[17]

 Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek
immediate medical attention.

Waste Disposal

All waste containing 2-Isopropyl-1H-imidazole sulphate, including contaminated PPE and
spill cleanup materials, must be disposed of as hazardous chemical waste.[17]

o Collect waste in a clearly labeled, sealed container.
» Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizations

The following diagrams illustrate key workflows and logical relationships for handling 2-
Isopropyl-1H-imidazole sulphate.
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Caption: Experimental workflow for handling 2-Isopropyl-1H-imidazole sulphate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12659199?utm_src=pdf-body-img
https://www.benchchem.com/product/b12659199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12659199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Exposure Event

exposure action medical

Skin Contact Eye Contact Inhalation Ingestion

Remove Clothing Flush Eyes for 15 min
Rinse fo at Eyewash Station

Move to Fresh Air

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response protocol for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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